Cas no 2137936-11-7 (methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137936-11-7
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 5777169
• PubChem ID: 165466964
• Update Time: 2025-06-12

methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786146
• methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate
• 2137936-11-7

• Inchi： 1S/C10H11N3O2S/c1-5-4-7(6(2)16-5)8-9(10(14)15-3)12-13-11-8/h4H,1-3H3,(H,11,12,13)
• InChI Key： CBAQOKLPXJOJKW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C2C(C(=O)OC)=NNN=2)=C1C

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.1Ų

Additional information on methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate

Methyl 5-(2,5-Dimethylthiophen-3-yl)-1H-1,2,3-Triazole-4-carboxylate (CAS No. 2137936-11-7): A Comprehensive Overview

Methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137936-11-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of triazoles, which are known for their broad range of biological activities and chemical reactivity.

The methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate molecule features a triazole ring fused with a thiophene moiety, making it an interesting candidate for the development of novel pharmaceuticals and functional materials. The presence of the methyl group and the dimethylthiophene substituent imparts specific chemical properties that can be exploited in various synthetic strategies.

Recent studies have highlighted the potential of methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines and mediators, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its biological activities, methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate has also been explored for its potential in materials science. A research team from the University of California reported that this compound can be used as a building block for the synthesis of conductive polymers. The unique electronic properties of the triazole-thiophene framework make it suitable for applications in organic electronics and photovoltaic devices.

The synthesis of methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is known for its high efficiency and selectivity, making it a popular choice in click chemistry. The subsequent functionalization steps involve the introduction of the thiophene moiety and the methyl ester group.

The stability and solubility of methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate are important considerations for its practical applications. Studies have shown that this compound exhibits good thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in both biological assays and materials synthesis.

From a safety perspective, methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, it is essential to adhere to standard safety guidelines to minimize potential risks.

In conclusion, methyl 5-(2,5-dimethylthiophen-3-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137936-11-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in various scientific disciplines.